Cas no 100821-50-9 (Ethyl 6-chloro-1H-indole-3-carboxylate)

• Product Name: Ethyl 6-chloro-1H-indole-3-carboxylate
• CAS No: 100821-50-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD11617105
• CID: 1034757
• Update Time: 2025-08-03

Ethyl 6-chloro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-1H-indole-3-carboxylate
• 1H-INDOLE-3-CARBOXYLIC ACID, 6-CHLORO-,ETHYL ESTER
• 6-chloro-3-indole carboxylate
• ACMC-20ee12
• AG-L-20061
• AGN-PC-00NO52
• AK131104
• CTK3J9277
• SBB068572
• 1H-Indole-3-carboxylic acid, 6-chloro-, ethyl ester
• Ethyl 6-Chloroindole-3-carboxylate
• SY058840
• ethyl 6-chloranyl-1H-indole-3-carboxylate
• AX8252027
• ST2406987
• 6-chloro-1H-indole-3-carboxylic acid ethyl e

• MDL： MFCD11617105
• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)9-6-13-10-5-7(12)3-4-8(9)10/h3-6,13H,2H2,1H3
• InChI Key： RZLGWHAWFSRKRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(=O)OCC)=CNC=2C=1

Computed Properties

• Exact Mass: 222.03227
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives